Cas no 1805564-19-5 (4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine
• CAS No: 1805564-19-5
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4882690
• Update Time: 2025-06-15

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-5-3-13-8(12)6(7(10)11)4(5)2-9/h3,7H,2H2,1H3
• InChI Key： NQHUNFJMTDZXTF-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine

Recent Advances in the Study of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS: 1805564-19-5)

The compound 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS: 1805564-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the chloromethyl and difluoromethyl groups at the 4- and 3-positions, respectively, contribute to enhanced binding affinity and selectivity for specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine as a critical building block in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers.

In addition to its applications in oncology, this compound has also been explored for its potential in infectious disease research. A recent preprint article on bioRxiv detailed its utility in the synthesis of antiviral agents, particularly against RNA viruses. The presence of the fluorine atom at the 2-position was found to improve metabolic stability, thereby enhancing the pharmacokinetic properties of the resulting drug candidates. This finding underscores the compound's versatility and its potential to address unmet medical needs in antiviral therapy.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine. A 2024 study in Organic Process Research & Development reported a scalable and cost-effective synthetic route that minimizes the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to scalability and environmental impact.

Looking ahead, the continued exploration of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-5-methoxypyridine is expected to yield further insights into its pharmacological potential. Ongoing research is investigating its incorporation into next-generation therapeutics, including proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique structural features make it a valuable asset in the toolkit of medicinal chemists, and its applications are likely to expand as new synthetic methodologies and biological targets are discovered.